3-Methyl-5-(1,3-thiazol-5-yl)aniline
Cat. No. B1396852
Key on ui cas rn:
1312535-19-5
M. Wt: 190.27 g/mol
InChI Key: VLUHONKZQKGGOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09290490B2
Procedure details
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (20.98 g, 90 mmol), 5-bromothiazole (8.85 mL, 99 mmol) and sodium carbonate (90 mL, 180 mmol) were combined in a flask. 2-Methyl-THF (326 mL) was added and the mixture was degassed with N2 for 1.5 h before 1,1′-bis(diphenylphosphino)ferrocene-palladium(II)dichloride dichloromethane complex (3.67 g, 4.50 mmol) was added. The reaction was heated to 100° C. overnight and was then cooled to room temperature. The reaction mixture was filtered though a pad of CELITE, washing with ethyl acetate. The layers were separated and the aqueous layer was back-extracted with ethyl acetate, dried over Na2SO4, and concentrated. The residue was purified by chromatography on silica gel (0-40% ethyl acetate in hexanes). 3-Methyl-5-(1,3-thiazol-5-yl)aniline was isolated as a yellowish brown solid. MS ESI: [M+H]+ m/z 191. 1H NMR (500 MHz, CDCl3) δ 8.71 (s, 1H), 8.02 (s, 1H), 6.80 (s, 1H), 6.71 (s, 1H), 6.50 (s, 1H), 3.71 (s, 2H), 1.79 (s, 3H).
Quantity
20.98 g
Type
reactant
Reaction Step One
[Compound]
Name
2-Methyl-THF
Quantity
326 mL
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[C:4]([CH:6]=[C:7](B2OC(C)(C)C(C)(C)O2)[CH:8]=1)[NH2:5].Br[C:19]1[S:23][CH:22]=[N:21][CH:20]=1.C(=O)([O-])[O-].[Na+].[Na+].N#N>>[CH3:1][C:2]1[CH:3]=[C:4]([CH:6]=[C:7]([C:19]2[S:23][CH:22]=[N:21][CH:20]=2)[CH:8]=1)[NH2:5] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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20.98 g
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Type
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reactant
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Smiles
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CC=1C=C(N)C=C(C1)B1OC(C(O1)(C)C)(C)C
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Name
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Quantity
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8.85 mL
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Type
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reactant
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Smiles
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BrC1=CN=CS1
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Name
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Quantity
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90 mL
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Step Two
[Compound]
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Name
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2-Methyl-THF
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Quantity
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326 mL
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Type
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reactant
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Smiles
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was then cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered though a pad of CELITE
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WASH
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Type
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WASH
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Details
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washing with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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The layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was back-extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by chromatography on silica gel (0-40% ethyl acetate in hexanes)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC=1C=C(N)C=C(C1)C1=CN=CS1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
